Cas no 1419221-30-9 (N-(4-Fluoropyridin-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide)

• Product Name: N-(4-Fluoropyridin-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• CAS No: 1419221-30-9
• MF: C₁₈H₂₀BFN₂O₃
• MW: 342.172408103943
• MDL: MFCD29053991
• CID: 4782549
• Update Time: 2025-05-20

N-(4-Fluoropyridin-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluoropyridin-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• N-(4-Fluoropyridin-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

• MDL： MFCD29053991
• Inchi： 1S/C18H20BFN2O3/c1-17(2)18(3,4)25-19(24-17)13-7-5-12(6-8-13)16(23)22-15-11-14(20)9-10-21-15/h5-11H,1-4H3,(H,21,22,23)
• InChI Key： BJGJNDGITZHSEK-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)NC(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)=O

Computed Properties

• Exact Mass: 342.155
• Monoisotopic Mass: 342.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(4-Fluoropyridin-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

N-(4-Fluoropyridin-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide (CAS No. 1419221-30-9): An Overview

N-(4-Fluoropyridin-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide (CAS No. 1419221-30-9) is a versatile compound with significant applications in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated pyridine moiety and a boronic acid derivative. These features make it an attractive candidate for various chemical and biological studies.

The fluorinated pyridine moiety in N-(4-Fluoropyridin-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide plays a crucial role in modulating the compound's biological activity. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of molecules, making them valuable in drug design. Recent studies have shown that fluorinated compounds can exhibit improved binding affinities to target proteins and enhanced pharmacokinetic properties.

The boronic acid derivative in the compound is another key structural feature. Boronic acids and their derivatives are widely used in organic synthesis due to their ability to participate in various coupling reactions. In particular, the boronic acid moiety can be used in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds efficiently. This property makes N-(4-Fluoropyridin-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide a valuable intermediate in the synthesis of complex organic molecules.

In the context of medicinal chemistry, N-(4-Fluoropyridin-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide has been explored for its potential therapeutic applications. Recent research has focused on its use as a scaffold for the development of novel drugs targeting various diseases. For instance, studies have shown that compounds with similar structures exhibit promising anti-cancer properties by inhibiting specific enzymes involved in cancer cell proliferation.

The pharmacological profile of N-(4-Fluoropyridin-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide has been investigated through both in vitro and in vivo experiments. In vitro studies have demonstrated that the compound can effectively inhibit the growth of cancer cells by interfering with key signaling pathways. Additionally, preliminary in vivo studies have shown that the compound exhibits good bioavailability and low toxicity profiles when administered to animal models.

From a synthetic perspective, N-(4-Fluoropyridin-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide can be synthesized using well-established methodologies. The synthesis typically involves several steps, including the formation of the boronic acid derivative and subsequent coupling reactions to introduce the fluorinated pyridine moiety. The synthetic route is highly modular and can be adapted to incorporate various functional groups to fine-tune the compound's properties.

In conclusion, N-(4-fluoropyridin-2-y\-l)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide (CAS No. 1419221-30-9) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration and development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its properties for clinical use.